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Compound of Interest

Compound Name: Ethyl 3-methoxypropionate

Cat. No.: B083209 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ethyl 3-methoxypropionate is a valuable organic compound used as a solvent and an

intermediate in the synthesis of various fine chemicals and pharmaceuticals. Its synthesis is

typically achieved through a Michael addition of methanol to ethyl acrylate. This document

provides a detailed protocol for the laboratory-scale synthesis of Ethyl 3-methoxypropionate,

including reaction conditions, purification, and characterization data.

Quantitative Data Summary
A summary of the key quantitative data for Ethyl 3-methoxypropionate is presented in Table

1.

Table 1: Physicochemical Properties of Ethyl 3-methoxypropionate
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Property Value Reference

CAS Number 10606-42-5

Molecular Formula C₆H₁₂O₃

Molecular Weight 132.16 g/mol

Appearance
Colorless to Almost colorless

clear liquid

Purity >99.0% (GC)

Boiling Point 142-143 °C

Density 1.009 g/mL at 25 °C

Reaction Scheme
The synthesis of Ethyl 3-methoxypropionate is achieved via a base-catalyzed Michael

addition of methanol to ethyl acrylate.
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Reaction Scheme for the Synthesis of Ethyl 3-methoxypropionate

Reactants

Product
Methanol (CH3OH)

+Ethyl Acrylate (CH2=CHCOOEt) Ethyl 3-methoxypropionate (CH3OCH2CH2COOEt)->

  Sodium Methoxide (cat.)
  45-60 °C
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Experimental Workflow

1. Reaction Setup
(Methanol + Catalyst)

2. Slow Addition of
Ethyl Acrylate (45-60 °C)

3. Reaction
(2-6 hours at 45-60 °C)

4. Cooling and
Neutralization (<35 °C)

5. Purification by
Fractional Distillation

6. Product Characterization
(GC, NMR)

Final Product:
Ethyl 3-methoxypropionate

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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